Cas no 184104-05-0 (4-Pyridazinecarboxylic acid, 3-methyl-6-[3-(trifluoromethyl)phenyl]-, ethylester)

• Product Name: 4-Pyridazinecarboxylic acid, 3-methyl-6-[3-(trifluoromethyl)phenyl]-, ethylester
• CAS No: 184104-05-0
• MF: C₁₅H₁₃F₃N₂O₂
• MW: 310.271134138107
• CID: 1378190
• Update Time: 2024-08-14

4-Pyridazinecarboxylic acid, 3-methyl-6-[3-(trifluoromethyl)phenyl]-, ethylester Chemical and Physical Properties

Names and Identifiers

• 4-Pyridazinecarboxylic acid, 3-methyl-6-[3-(trifluoromethyl)phenyl]-, ethylester
• 4-Pyridazinecarboxylic acid, 3-methyl-6-[3-(trifluoromethyl)phenyl]-, ethyl ester

• Inchi： 1S/C15H13F3N2O2/c1-3-22-14(21)12-8-13(20-19-9(12)2)10-5-4-6-11(7-10)15(16,17)18/h4-8H,3H2,1-2H3
• InChI Key： SCKRHZAAMKDSPI-UHFFFAOYSA-N
• SMILES： C1(C)=NN=C(C2=CC=CC(C(F)(F)F)=C2)C=C1C(OCC)=O

Computed Properties

• Exact Mass: 310.09299

Experimental Properties

• Density: 1.264±0.06 g/cm3(Predicted)
• Boiling Point: 436.6±45.0 °C(Predicted)
• PSA: 52.08
• pka: 0.48±0.10(Predicted)